Cas no 62160-85-4 (1H-Pyrazole-3-carboxylic acid, 1-(4-bromophenyl)-5-phenyl-)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-(4-bromophenyl)-5-phenyl-
• CAS No: 62160-85-4
• MF: C₁₆H₁₁BrN₂O₂
• MW: 343.174742937088
• CID: 455910
• PubChem ID: 12320464
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylic acid, 1-(4-bromophenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(4-bromophenyl)-5-phenyl-
• 1-(4-bromophenyl)-5-phenylpyrazole-3-carboxylic acid
• 1-(4-Bromophenyl)-5-phenyl-1H-pyrazole-3-carboxylic acid
• DTXSID40488429
• AKOS009151463
• 62160-85-4

• Inchi： 1S/C16H11BrN2O2/c17-12-6-8-13(9-7-12)19-15(10-14(18-19)16(20)21)11-4-2-1-3-5-11/h1-10H,(H,20,21)
• InChI Key： OYUVGBSSFDXXPA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(=CC(C(=O)O)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 342.00043
• Monoisotopic Mass: 342.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12